Cas no 59557-05-0 (Menthol acetoacetate)

Menthol acetoacetate structure

Product Name:Menthol acetoacetate

CAS No:59557-05-0

Molecular Formula:C₁₄H₂₄O₃

Molecular Weight:240.3386

MDL:MFCD01656135

CID:371523

PubChem ID:11413787

Menthol acetoacetate Properties

Names and Identifiers

- Butanoic acid, 3-oxo-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- [(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] 3-oxobutanoate
- Menthol acetoacetate
- 7Y94FXH95P
- Menthyl acetoacetate
- (?)-Menthyl acetoacetate
- Menthyl acetoacetate, (-)-
- QSVQIPXQOCAWHP-KGYLQXTDSA-N
- Butanoic acid, 3-oxo-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1theta-(1alpha,2beta,5alpha))-
- Butanoic acid, 3-oxo-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1R-(1-alpha,
- 2-06-00-00048 (Beilstein Handbook Reference)
- AS-73223
- (-)-menthyl acetoacetate
- AKOS037647300
- 59557-05-0
- (1R, 3R, 4S)-p-Menth-3-yl Acetoacetate
- MENTHYL ACETOACETATE, L-
- L-MENTHYL ACETOACETATE [FHFI]
- (1R,2S,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXYL 3-OXOBUTANOATE
- Butanoic acid, 3-oxo-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1R-(1-alpha,2-beta,5-alpha))-
- laevo-menthyl acetoacetate
- [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 3-oxobutanoate
- LAEVO- MENTHOL ACETOACETATE
- D93018
- UNII-7Y94FXH95P
- (1R,3R,4S)-p-Menth-3-yl Acetoacetate
- Butanoic acid, 3-oxo-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- FEMA NO. 4327
- SCHEMBL12994248
- BRN 4679794
- BUTANOIC ACID, 3-OXO-, 5-METHYL-2-(1-METHYLETHYL)CYCLOHEXYL ESTER, (1R-(1.ALPHA.,2.BETA.,5.ALPHA.))-
- (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl 3-oxobutanoate
- Q27269017
- MDL： MFCD01656135
- InChIKey： QSVQIPXQOCAWHP-KGYLQXTDSA-N
- Inchi： 1S/C14H24O3/c1-9(2)12-6-5-10(3)7-13(12)17-14(16)8-11(4)15/h9-10,12-13H,5-8H2,1-4H3/t10-,12+,13-/m1/s1
- SMILES： O(C(C([H])([H])C(C([H])([H])[H])=O)=O)[C@]1([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C([H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 4679794

Computed Properties

Exact Mass: 240.17262
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 240.172545
Heavy Atom Count: 17
Complexity: 283
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 43.4

Experimental Properties

PSA: 43.37
Refractive Index: 1.5557 (estimate)
Boiling Point: 323.06°C (rough estimate)
Flash Point: 129.9°C
FEMA: 4327 | L-MENTHYL ACETOACETATE
Density: 1.0730 (rough estimate)

Menthol acetoacetate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0037H2-100mg	Butanoic acid, 3-oxo-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester	59557-05-0	95%	100mg	$322.00	2024-04-22
A2B Chem LLC	AB48854-100mg	Butanoic acid, 3-oxo-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester	59557-05-0	95%	100mg	$357.00	2024-04-19
Aaron	AR0037PE-100mg	Butanoic acid, 3-oxo-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester	59557-05-0	95%	100mg	$312.00	2025-01-21
eNovation Chemicals LLC	D756955-100mg	Butanoic acid, 3-oxo-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester	59557-05-0	95%	100mg	$400	2022-10-17
Key Organics Ltd	AS-73223-100MG	(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl 3-oxobutanoate	59557-05-0	>95%	100mg	£410.32	2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1582483-100mg	(1S,2R,5S)-2-isopropyl-5-methylcyclohexyl 3-oxobutanoate	59557-05-0	98%	100mg	￥9336.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S907297-100mg	(1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl 3-oxobutanoate	59557-05-0	95%	100mg	7,182.00

Menthol acetoacetate Related Literature

1. The influence of certain groups on rotatory power

H. Rupe Trans. Faraday Soc. 1914 10 46
2. Proceedings of the Chemical Society, Vol. 18, No. 253

Proc. Chem. Soc. London 1902 18 123
3. Proceedings of the Chemical Society, Vol. 19, No. 267

Proc. Chem. Soc. London 1903 19 139
4. Proceedings of the Chemical Society, Vol. 19, No. 273

Proc. Chem. Soc. London 1903 19 279
5. CIX.—Optically active esters of β-ketonic and β-aldehydic acids. Part III. Azo-derivatives of menthyl acetoacetate

Arthur Lapworth J. Chem. Soc. Trans. 1903 83 1114
6. VI.—Derivatives of menthyl cyanoacetate

Douglas Anderson Bowack,Arthur Lapworth J. Chem. Soc. Trans. 1904 85 42
7. XLI.—Studies in asymmetric synthesis. IV. The application of Grignard's reaction for asymmetric syntheses

Alexander McKenzie J. Chem. Soc. Trans. 1906 89 365
8. CXLVIII.—Optically active esters of β-ketonic and β-aldehydic acids. Part II. Menthyl acetoacetate

A. Lapworth,A. C. Osborn Hann J. Chem. Soc. Trans. 1902 81 1499
9. Proceedings of the Chemical Society, Vol. 19, Nos. 259–273, January–December 1903

Proc. Chem. Soc. London 1903 19 A001
10. VII.—Optically active esters of β-ketonic and β-aldehydic acids. Part IV. Condensation of aldehydes with menthyl acetoacetate

Archie Cecil Osborn Hann,Arthur Lapworth J. Chem. Soc. Trans. 1904 85 46